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Compound of Interest

Compound Name: NH2-PEG10-C2-dimethylamino

Cat. No.: B11930107

Technical Guide: NH2-PEG10-C2-dimethylamino

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bifunctional PROTAC
(Proteolysis Targeting Chimera) linker, NH2-PEG10-C2-dimethylamino. This linker is a
valuable tool in the development of targeted protein degraders, offering a flexible polyethylene
glycol (PEG) spacer with terminal primary amine and dimethylamino groups for versatile
conjugation strategies.

Core Compound Information
Structure:

NH2-(CH2CH20)10-CH2CH2-N(CH3)2

Molecular Formula: C24H52N2010[1]

Molecular Weight: 528.68 g/mol [1]

CAS Number: A specific CAS (Chemical Abstracts Service) registry number for NH2-PEG10-
C2-dimethylamino has not been identified in publicly available databases or supplier
documentation as of the compilation of this guide. Researchers should rely on the molecular
formula and weight for precise identification.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b11930107?utm_src=pdf-interest
https://www.benchchem.com/product/b11930107?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC44356.html
https://dcchemicals.com/msds/MSDS_DC44356.html
https://www.benchchem.com/product/b11930107?utm_src=pdf-body
https://www.benchchem.com/product/b11930107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Physicochemical and Safety Data

A summary of the available data for NH2-PEG10-C2-dimethylamino is presented below. This
information is primarily derived from supplier safety data sheets.

Property Value Reference
Physical State Powder [1]

o Acute toxicity, Oral (Category
Oral Toxicity 2) [1]

Acute aquatic toxicity
Aquatic Toxicity (Category 1), Chronic aquatic [1]
toxicity (Category 1)

2 years at -20°C (Powder), 2
Storage Conditions weeks at 4°C in DMSO, 6 [1]
months at -80°C in DMSO

Commercial Suppliers

Several chemical suppliers offer NH2-PEG10-C2-dimethylamino for research and
development purposes. The following table provides a non-exhaustive list of known suppliers.

Supplier Product Name Catalog Number

NH2-PEG10-C2-
MedchemExpress ) ) HY-136367
dimethylamino

_ NH2-PEG10-C2-
DC Chemicals _ _ DC44356
dimethylamino

NH2-PEG10-C2-
TargetMol ) ) T9A1839
dimethylamino

Experimental Protocols and Applications
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NH2-PEG10-C2-dimethylamino is primarily utilized as a linker in the synthesis of PROTACs.
The primary amine serves as a reactive handle for conjugation to a ligand for an E3 ubiquitin
ligase, while the dimethylamino group can be used for attachment to a target protein ligand or
to modify the physicochemical properties of the final PROTAC molecule.

A generalized experimental workflow for the synthesis of a PROTAC using this linker is outlined

below.

General PROTAC Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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